Cas no 188911-54-8 (Urea, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-)

• Product Name: Urea, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-
• CAS No: 188911-54-8
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 3843733
• PubChem ID: 15323520
• Update Time: 2025-05-22

Urea, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-
• ZTKPCNPGXYPVPM-UHFFFAOYSA-N
• N-Benzyl-N'-(4-methoxybenzyl)urea
• SCHEMBL16562080
• 1-benzyl-3-[(4-methoxyphenyl)methyl]urea
• 188911-54-8
• EN300-7501655
• Z123923406
• 1-Benzyl-3-(4-methoxybenzyl)urea
• G52539
• 1-benzyl-3-((4-methoxyphenyl)methyl)urea
• NHA91154
• 847-651-4

• Inchi： 1S/C16H18N2O2/c1-20-15-9-7-14(8-10-15)12-18-16(19)17-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H2,17,18,19)
• InChI Key： ZTKPCNPGXYPVPM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Urea, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-

Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)-: A Comprehensive Overview

The compound Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- (CAS No. 188911-54-8) is a fascinating molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This urea derivative has garnered attention due to its unique chemical properties and potential for further functionalization. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Chemical Structure and Properties

Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- consists of a central urea group (CONH2) substituted with two aromatic moieties: a 4-methoxyphenylmethyl group and a phenylmethyl group. The presence of the methoxy group (-OCH3) on the aromatic ring introduces electron-donating effects, which can influence the molecule's reactivity and solubility properties. The compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Functionalization

The synthesis of Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- typically involves the reaction of carbonyl compounds with primary or secondary amines under specific conditions. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. Researchers have also investigated the incorporation of this urea derivative into polymer matrices for applications in drug delivery systems and advanced materials.

Applications in Pharmaceuticals

One of the most promising applications of Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- lies in the pharmaceutical industry. The molecule serves as a versatile building block for the development of bioactive compounds targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, derivatives of this urea have shown potential as inhibitors of kinase enzymes, which are critical targets in oncology.

Environmental Applications

Beyond pharmaceuticals, Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- has found utility in environmental chemistry. It has been employed as a precursor for the synthesis of advanced oxidation agents used in water treatment processes. Recent research highlights its role in enhancing the degradation of organic pollutants under UV light irradiation.

Recent Research Advances

In 2023, scientists reported novel insights into the catalytic properties of Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- when incorporated into metal-organic frameworks (MOFs). These findings suggest potential applications in catalytic hydrogenation and carbon capture technologies. Additionally, studies have explored its use as a ligand in organometallic chemistry for asymmetric synthesis.

Conclusion

Urea, N-[(4-Methoxyphenyl)Methyl]-N'-(Phenylmethyl)- (CAS No. 188911-54-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.